2-[(2,5-Dimethylphenyl)methyl]-4-methyl-6-(3-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 872840-01-2
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.497
• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]-4-methyl-6-(3-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H25N5O2/c1-15-6-5-7-19(13-15)27-10-11-28-20-21(25-23(27)28)26(4)24(31)29(22(20)30)14-18-12-16(2)8-9-17(18)3/h5-9,12-13H,10-11,14H2,1-4H3
• InChI Key: GMPHKIKXZXLPQO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=C(C=CC(=C5)C)C
• solubility: not available

Description

2-[(2,5-Dimethylphenyl)methyl]-4-methyl-6-(3-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
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Scientific Research Applications

Anion Hosting Abilities

• A study by Nath & Baruah (2012) examined an imidazole-containing bisphenol similar to the compound . They found that its salts with various acids showed potential in hosting anions, assisted by electrostatic and weak interactions in the crystal packing.

Photochromism of Imidazole Dimers

• Research by Bai et al. (2010) on dimers of 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles, which are structurally related, demonstrated photochromism in solution upon irradiation. This property can be significant in the development of light-responsive materials.

Luminescence Sensing Applications

• A study by Shi et al. (2015) explored dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks. These frameworks exhibited sensitivity to benzaldehyde-based derivatives, indicating potential for fluorescence sensing applications.

Structural Analyses and Potential Applications

• The molecular structure of a related compound, 2-{4-[3-(2,5-dimethylphenyl)-3-methylcyclobutyl]thiazol-2-yl}isoindoline-1,3-dione, was investigated by Özdemir et al. (2010). They employed various spectroscopic and crystallographic techniques, revealing insights that could be relevant for similar compounds in drug design and material science.

Synthesis and Crystal Structure Investigations

• The crystal structure of biphenyl- and phenylnaphthalenyl-substituted 1H-imidazole-4,5-dicarbonitrile compounds, used as catalysts in nucleoside coupling reactions, was reported by Bats et al. (2013). Their findings contribute to understanding the structural aspects of similar imidazole derivatives in catalytic applications.

Novel Scaffold Synthesis

• The synthesis of a novel glycoluril scaffold, incorporating elements structurally akin to the compound , was achieved by Wang et al. (2016). This underscores the versatility of such compounds in creating new molecular structures for diverse applications.